Cas no 1021233-58-8 (2-[(2-Fluorophenyl)amino]benzonitrile)

• Product Name: 2-[(2-Fluorophenyl)amino]benzonitrile
• CAS No: 1021233-58-8
• MF: C₁₃H₉FN₂
• MW: 212.222366094589
• CID: 1131842
• PubChem ID: 28602084
• Update Time: 2025-04-20

2-[(2-Fluorophenyl)amino]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[(2-Fluorophenyl)amino]benzonitrile
• 2-[(2-fluorophenyl)amino]-Benzonitrile
• SCHEMBL3286845
• 2-((2-Fluorophenyl)amino)benzonitrile
• 1021233-58-8
• NCQADVDOKWDRQR-UHFFFAOYSA-N
• AKOS000260820
• DB-121894

• Inchi： 1S/C13H9FN2/c14-11-6-2-4-8-13(11)16-12-7-3-1-5-10(12)9-15/h1-8,16H
• InChI Key： NCQADVDOKWDRQR-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 212.07507
• Monoisotopic Mass: 212.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• PSA: 35.82